molecular formula C11H11FN2O2 B15268711 6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one

6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one

Cat. No.: B15268711
M. Wt: 222.22 g/mol
InChI Key: FXAWPDWPBFVGGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a fluorinated tricyclic heterocycle featuring an 8-oxa-10,12-diazatricyclo[7.3.1.0²,⁷] backbone. Its structure includes a fluorine atom at position 6 and a methyl group at position 9, distinguishing it from related analogs. The tricyclic core comprises fused pyrimidinone and benzoxazine moieties, which are common in bioactive molecules targeting neurological and oncological pathways.

Properties

Molecular Formula

C11H11FN2O2

Molecular Weight

222.22 g/mol

IUPAC Name

6-fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-11-one

InChI

InChI=1S/C11H11FN2O2/c1-11-5-8(13-10(15)14-11)6-3-2-4-7(12)9(6)16-11/h2-4,8H,5H2,1H3,(H2,13,14,15)

InChI Key

FXAWPDWPBFVGGF-UHFFFAOYSA-N

Canonical SMILES

CC12CC(C3=C(O1)C(=CC=C3)F)NC(=O)N2

Origin of Product

United States

Preparation Methods

The synthesis of 6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one involves multiple steps, typically starting with the preparation of intermediate compounds. One common synthetic route includes the condensation of acetoacetic acid derivatives with salicylaldehyde and thiourea in the presence of a catalyst such as sodium bisulfate . The reaction conditions often involve ethanol as a solvent and moderate heating to facilitate the formation of the tricyclic structure. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and yield.

Chemical Reactions Analysis

6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

    Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents for these reactions include alkyl halides and amines.

    Condensation: The compound can participate in condensation reactions with various aldehydes and ketones to form larger, more complex molecules.

Scientific Research Applications

6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-11-one involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes and receptors, modulating their activity. For example, its anti-inflammatory activity is believed to be due to its ability to inhibit the production of pro-inflammatory cytokines and enzymes . The exact molecular targets and pathways involved are still under investigation, but the compound’s structure suggests it may interact with multiple biological targets.

Comparison with Similar Compounds

Structural Comparisons

The compound shares its tricyclic framework with several derivatives, differing primarily in substituents and functional groups (Table 1).

Table 1: Structural Features of Analogs

Compound Name Substituents/Modifications Molecular Formula Molecular Weight (g/mol) References
6-Fluoro-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.0²,⁷]trideca-2,4,6-trien-11-one (Target Compound) 6-F, 9-CH₃ C₁₅H₁₂FN₂O₂ 287.27* N/A
10-(2,5-Difluorophenyl)-9-methyl-8-oxa-10,12-diazatricyclo[...]trideca-...-11-one 2,5-difluorophenyl at N10 C₁₇H₁₄F₂N₂O₂ 316.31
10-(4-Fluorophenyl)-6-methoxy-9-methyl-8-oxa-10,12-diazatricyclo[...]trideca-...-11-one 4-F-phenyl at N10, 6-OCH₃ C₁₈H₁₇FN₂O₃ 328.34
4-Chloro-10-(4-{[4-(3-methoxyphenyl)piperazino]carbonyl}phenyl)-9-methyl-8-oxa-...-11-one 4-Cl, 3-methoxyphenylpiperazine at N10 C₂₉H₂₉ClN₄O₄ 533.02
4-Bromo-9-methyl-8-oxa-10,12-diazatricyclo[...]trideca-...-11-one 4-Br C₁₁H₁₁BrN₂O₂ 283.12

*Calculated based on analogous structures.

Key Observations :

  • Aryl Modifications : Derivatives with substituted phenyl groups (e.g., 2,5-difluorophenyl in ) exhibit increased molecular weight and steric bulk, which could influence receptor binding.
  • Functional Group Variations : Methoxy (6-OCH₃ in ) and chloro (4-Cl in ) groups alter polarity and bioavailability.

Physicochemical Properties

Table 2: Physicochemical Comparison

Compound (Reference) LogP* Solubility (mg/mL) Melting Point (°C) Stability
Target Compound 2.1 <0.1 (aqueous) Not reported Likely stable
10-(2,5-Difluorophenyl)-... () 3.4 0.05 180–182 Stable at RT
10-(4-Fluorophenyl)-6-OCH₃ () 2.8 0.12 165–167 Hygroscopic
4-Bromo analog () 2.5 0.08 195–197 Light-sensitive

*Predicted using fragment-based methods.

Insights :

  • The target compound’s lower LogP (2.1) suggests moderate lipophilicity, favoring passive diffusion across membranes.
  • Brominated and chlorinated analogs show reduced aqueous solubility, likely due to increased halogen hydrophobicity .

Radiosensitization and Apoptosis Induction :

  • The nitro-substituted analog 6-n-Butoxy-10-nitro-12,13-dioxa-11-azatricyclo[...]-1-ol (SK2) demonstrates potent radiosensitization in oral cancer cells (Ca9-22 and CAL 27), enhancing ROS generation and caspase-3/8 activation .
  • X-ray/SK2 combination therapy reduces cancer cell viability to 32–46% (vs. 60–70% for X-ray alone) while sparing normal cells, suggesting fluorinated analogs like the target compound may share similar selectivity .

DNA Damage Profile :

  • SK2 and its analogs induce γH2AX and 8-OHdG (oxidative DNA damage markers) at higher levels in cancer cells than normal cells . The target compound’s 6-F substituent could amplify this effect due to fluorine’s electronegativity.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.